2-[2-(4-methyl-1-piperidinyl)ethoxy]benzonitrile hydrochloride

• IUPAC Name: 2-[2-(4-methylpiperidin-1-yl)ethoxy]benzonitrile;hydrochloride
• InChI: InChI=1S/C15H20N2O.ClH/c1-13-6-8-17(9-7-13)10-11-18-15-5-3-2-4-14(15)12-16;/h2-5,13H,6-11H2,1H3;1H
• InChI Key: FSXRLABNFQMYNK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOC2=CC=CC=C2C#N.Cl
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

2-[2-(4-methyl-1-piperidinyl)ethoxy]benzonitrile hydrochloride, commonly known as A-317491, is a selective antagonist of the P2X3 receptor. P2X3 receptors are ion channels that are activated by ATP and are primarily expressed in sensory neurons. A-317491 has been studied extensively for its potential therapeutic applications in pain management and other neurological disorders.

Mechanism of Action

A-317491 is a selective antagonist of the P2X3 receptor. P2X3 receptors are ion channels that are activated by ATP and are primarily expressed in sensory neurons. By blocking the P2X3 receptor, A-317491 reduces the transmission of pain signals from sensory neurons to the central nervous system.
Biochemical and Physiological Effects:
A-317491 has been shown to be effective in reducing neuropathic pain in animal models. It has also been shown to reduce the number of action potentials in sensory neurons, indicating a reduction in pain signaling. A-317491 has also been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of A-317491 is its selectivity for the P2X3 receptor. This allows for more targeted and specific research on the role of the P2X3 receptor in pain signaling. However, one limitation is that A-317491 has a relatively short half-life, which may limit its effectiveness in long-term studies.

Future Directions

There are several potential future directions for research on A-317491. One area of research could focus on the development of more potent and selective P2X3 receptor antagonists. Another area of research could focus on the potential role of the P2X3 receptor in other neurological disorders such as migraine, depression, and anxiety. Additionally, research could focus on the development of novel drug delivery systems to improve the effectiveness of A-317491 in long-term studies.

Scientific Research Applications

A-317491 has been extensively studied for its potential therapeutic applications in pain management. It has been shown to be effective in reducing neuropathic pain in animal models. A-317491 has also been studied for its potential role in the treatment of other neurological disorders such as migraine, depression, and anxiety.